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Introduction
Phencomycin is a phenazine antibiotic with demonstrated antimicrobial activity against a

range of Gram-positive bacteria. This technical guide provides an in-depth overview of the

microbial strains known to produce phencomycin, detailing their cultivation, the extraction and

purification of the compound, and the underlying biosynthetic pathways. The information is

presented to support research and development efforts in the fields of microbiology, natural

product chemistry, and drug discovery.

Phencomycin Producing Microbial Strains
Several microbial strains have been identified as producers of phencomycin. The primary

producers belong to the genera Streptomyces and Burkholderia. This section details the key

characteristics and production parameters of the most well-documented strains.

Streptomyces species Y-90,31725 (DSM 6520)
Isolated from a soil sample in Bharatpur, Rajasthan, India, this strain is a significant producer of

phencomycin.[1] It is characterized as a member of the order Actinomycetales, family

Streptomycetaceae, and genus Streptomyces.[1]

Burkholderia glumae 411gr-6
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This plant-pathogenic bacterium is also a known producer of phencomycin and its derivatives.

[2][3] In addition to phencomycin, this strain synthesizes 4-hydroxyphencomycin and 5,10-

dihydro-4,9-dihydroxyphencomycin methyl ester.[2]

Marine Streptomyces sp. B 8251
A marine isolate of Streptomyces has also been reported to produce phencomycin,

highlighting the diversity of environments harboring phencomycin-producing microorganisms.

Quantitative Data on Phencomycin Production
The following table summarizes the available quantitative data on phencomycin production

from the identified microbial strains.

Microbial
Strain

Production
Scale

Medium/Cultiv
ation Method

Phencomycin
Yield

Reference

Streptomyces sp.

Y-90,31725
8 Liters

Submerged

Fermentation

100 mg

(crystalline)

Burkholderia

glumae 411gr-6
2 kg

CPG Agar (Solid-

state)
0.8 mg

Experimental Protocols
This section provides detailed methodologies for the cultivation of phencomycin-producing

strains and the subsequent extraction and purification of the antibiotic.

Cultivation of Streptomyces sp. Y-90,31725 (Submerged
Fermentation)
Objective: To produce phencomycin through submerged fermentation of Streptomyces sp. Y-

90,31725.

Materials:

Seed Culture Medium: (g/L) Glucose 15, Soybean meal 15, Corn steep liquor 10, NaCl 5,

CaCO₃ 2. Adjust pH to 7.0.
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Production Medium: (g/L) Starch 20, Soybean meal 10, Yeast extract 2, K₂HPO₄ 1,

MgSO₄·7H₂O 0.5, FeSO₄·7H₂O 0.01. Adjust pH to 7.0.

Inoculum of Streptomyces sp. Y-90,31725

Shake flasks or fermenter

Incubator shaker

Procedure:

Seed Culture Preparation: Inoculate a loopful of Streptomyces sp. Y-90,31725 into the seed

culture medium. Incubate at 27°C for 48 hours with shaking at 150 rpm.

Production Fermentation: Inoculate the production medium with the seed culture (10% v/v).

Fermentation is carried out at 27°C for 44-48 hours with aeration and agitation.

Monitoring: Monitor the pH and biomass throughout the fermentation. Maximum yield is

typically obtained when the pH reaches approximately 7.8.

Cultivation of Burkholderia glumae 411gr-6 (Solid-State
Fermentation)
Objective: To produce phencomycin using solid-state fermentation of Burkholderia glumae

411gr-6.

Materials:

CPG Agar Medium: (g/L) Casamino acids 1, Peptone 10, Glucose 10, Agar 18.

Inoculum of Burkholderia glumae 411gr-6

Petri plates or trays

Incubator

Procedure:
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Inoculation: Streak or spread an inoculum of Burkholderia glumae 411gr-6 onto the surface

of CPG agar plates.

Incubation: Incubate the plates at 28°C for 3-4 days.

Harvesting: After incubation, harvest the bacterial biomass and the agar medium for

extraction.

Phencomycin Extraction and Purification
Objective: To isolate and purify phencomycin from the fermentation culture.

Materials:

Methanol

Ethyl acetate

Chloroform

Sodium bicarbonate solution

Hydrochloric acid

Diaion® HP-20 resin or equivalent

Silica gel for chromatography

Rotary evaporator

Chromatography columns

Procedure from Streptomyces sp. Y-90,31725 Culture Broth:

Extraction from Culture Filtrate:

Adjust the pH of the culture filtrate (8 liters) to 5.0 with HCl.

Extract the filtrate with an equal volume of ethyl acetate.
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Concentrate the ethyl acetate extract to dryness.

Adsorption Method:

Alternatively, pass the culture filtrate through a Diaion® HP-20 resin column.

Wash the column with water and elute with a stepwise gradient of methanol in water.

Pool the active fractions (typically eluting with 50-80% methanol) and concentrate.

Adjust the pH of the concentrated aqueous solution to 5.0 and extract with ethyl acetate.

Purification:

Extract the ethyl acetate layer with a saturated sodium bicarbonate solution.

Acidify the bicarbonate solution to pH 5.0 and re-extract with ethyl acetate.

Concentrate the ethyl acetate extract and subject it to silica gel column chromatography,

eluting with a dichloromethane:ethyl acetate gradient.

Collect the active fractions and crystallize from dichloromethane to obtain pure

phencomycin.

Procedure from Burkholderia glumae 411gr-6 Solid Culture:

Extraction:

Extract the harvested bacterial cells and agar (2 kg) with methanol (2 L).

Concentrate the methanol extract in vacuo.

Suspend the residue in distilled water and extract with chloroform.

Purification:

Evaporate the chloroform extract to dryness.
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Apply the residue to a Diaion HP-20 resin column and elute with a stepwise gradient of

aqueous acetone.

Further purify the active fraction using semi-preparative HPLC on a C18 column.

Biosynthesis of Phencomycin
Phencomycin belongs to the phenazine family of secondary metabolites. The biosynthesis of

the core phenazine structure originates from the shikimic acid pathway.

Phenazine Biosynthetic Pathway
The core phenazine structure is synthesized from chorismic acid via a conserved set of

enzymes encoded by the phz gene cluster (phzABCDEFG).

Shikimate Pathway Phenazine Core Biosynthesis Phencomycin Biosynthesis

Shikimate Chorismic_Acid 2-amino-2-deoxyisochorismic acidphzE trans-2,3-dihydro-3-hydroxyanthranilic acid
phzD

Hexahydrophenazine-
1,6-dicarboxylic acid

phzF
Phenazine-1-carboxylic acid (PCA)

phzB, phzG
Phencomycin

Modification
(e.g., phzM, phzS)

Click to download full resolution via product page

Biosynthesis pathway of phencomycin from chorismic acid.

Regulation of Phencomycin Biosynthesis
The production of phenazines, including phencomycin, is tightly regulated in both

Streptomyces and Burkholderia.

In Streptomyces, the regulation of secondary metabolism is complex, often involving pathway-

specific regulatory genes located within the biosynthetic gene cluster, as well as global

regulators that respond to nutritional signals and developmental cues.

In Burkholderia, phenazine biosynthesis is often regulated by a quorum-sensing (QS) system.

The production of N-acyl homoserine lactone (AHL) signaling molecules increases with cell
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density, leading to the activation of transcriptional regulators that upregulate the expression of

the phz gene cluster.

Burkholderia cell

AHL Synthase
(e.g., TofI)

AHL signal

produces

Transcriptional Regulator
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binds to
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Phencomycin

biosynthesis
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enters cell
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Quorum sensing regulation of phencomycin production in Burkholderia.

Experimental Workflow for Strain Screening and
Production Optimization
The following diagram outlines a general workflow for screening new microbial isolates for

phencomycin production and optimizing the production process.
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Isolate microbial strains
(e.g., from soil, marine sediments)

Primary Screening
(e.g., agar plug assay against

indicator bacteria)

Secondary Screening
(e.g., HPLC analysis of culture extracts)

Strain Identification
(16S rRNA sequencing)

Media Optimization
(Carbon/Nitrogen sources, minerals)

Fermentation Parameter
Optimization (pH, Temp, Aeration)

Scale-up Production
(Bioreactor)

Extraction and Purification

Structural Elucidation
(NMR, MS)
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Workflow for phencomycin discovery and production optimization.

Conclusion
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This technical guide provides a comprehensive overview of phencomycin-producing microbial

strains, offering detailed protocols and insights into the biosynthesis and regulation of this

antibiotic. The compiled data and methodologies serve as a valuable resource for researchers

and professionals in the field, aiming to facilitate further investigation into phencomycin and its

potential therapeutic applications. The provided workflows and diagrams offer a structured

approach to both the discovery of new producer strains and the optimization of phencomycin
production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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